Cas no 1805567-91-2 (2,3-Bis(trifluoromethyl)-5-methylbenzenesulfonyl chloride)

• Product Name: 2,3-Bis(trifluoromethyl)-5-methylbenzenesulfonyl chloride
• CAS No: 1805567-91-2
• MF: C₉H₅ClF₆O₂S
• MW: 326.643221616745
• CID: 5002946
• Update Time: 2023-08-25

2,3-Bis(trifluoromethyl)-5-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-5-methylbenzenesulfonyl chloride

• Inchi： 1S/C9H5ClF6O2S/c1-4-2-5(8(11,12)13)7(9(14,15)16)6(3-4)19(10,17)18/h2-3H,1H3
• InChI Key： RGBFFNZIRGYBID-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C)C=C(C(F)(F)F)C=1C(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 424
• XLogP3: 4.1
• Topological Polar Surface Area: 42.5